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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and properties of 1-
Methyl-cyclobutylamine and its hydrochloride salt. The information is intended to support

laboratory professionals in the safe and effective use of this compound in research and

development.

Chemical and Physical Properties
1-Methyl-cyclobutylamine and its hydrochloride salt possess distinct physical and chemical

properties that are crucial for their proper handling and use in experimental settings. A

summary of these properties is presented below.
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Property 1-Methyl-cyclobutylamine
1-Methyl-cyclobutylamine
Hydrochloride

CAS Number 40571-47-9 174886-05-6

Molecular Formula C₅H₁₁N[1] C₅H₁₂ClN

Molecular Weight 85.15 g/mol [1] 121.61 g/mol

Physical State Liquid Solid

Boiling Point 92.7°C at 760 mmHg[2] 139.9°C at 760 mmHg

Melting Point Not available 241-244°C

Flash Point 18.64°C 38.4°C

Density 0.89 g/cm³ Not available

Safety and Hazard Information
Understanding the potential hazards associated with 1-Methyl-cyclobutylamine and its

hydrochloride salt is fundamental to ensuring laboratory safety. The following tables summarize

the GHS classification and associated precautionary statements.

GHS Classification
Substance GHS Pictograms Signal Word Hazard Statements

1-Methyl-

cyclobutylamine
GHS07 Warning

H302: Harmful if

swallowed[1][2]

1-Methyl-

cyclobutylamine

Hydrochloride

GHS07 Warning

H315: Causes skin

irritation, H319:

Causes serious eye

irritation, H335: May

cause respiratory

irritation

Precautionary Statements
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Statement Type 1-Methyl-cyclobutylamine
1-Methyl-cyclobutylamine
Hydrochloride

Prevention

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P271: Use only outdoors or in

a well-ventilated area. P280:

Wear protective gloves/ eye

protection/ face protection.

Response

P301+P317: IF SWALLOWED:

Get medical help. P330: Rinse

mouth.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P319: If eye

irritation persists: Get medical

help. P332+P317: If skin

irritation occurs: Get medical

help. P362+P364: Take off

contaminated clothing and

wash it before reuse.

Storage Not specified

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up.

Disposal

P501: Dispose of

contents/container in

accordance with local

regulations.

P501: Dispose of

contents/container in

accordance with local

regulations.
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Experimental Protocols
Due to the hazardous nature of 1-Methyl-cyclobutylamine and its derivatives, strict

adherence to safety protocols is mandatory. The following sections detail a general laboratory

handling protocol and specific emergency procedures.

General Laboratory Handling Protocol
This protocol outlines the essential steps for safely handling 1-Methyl-cyclobutylamine in a

research environment.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, nitrile gloves, and chemical safety goggles.

A face shield may be required for splash-prone procedures.

2. Engineering Controls:

All work with 1-Methyl-cyclobutylamine must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible.

3. Weighing and Dispensing:

For the solid hydrochloride salt, carefully weigh the desired amount on a tared weigh boat

inside the fume hood.

For the liquid free amine, use a calibrated pipette or syringe to transfer the required volume.

Avoid generating dust or aerosols.

4. Dissolution and Reaction Setup:

Add the compound to the solvent or reaction mixture slowly and in a controlled manner.

Ensure the reaction vessel is appropriately sized and equipped with necessary apparatus

(e.g., condenser, stirrer).
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5. Post-Reaction Work-up and Purification:

Quench the reaction carefully, being mindful of potential exotherms.

Perform extractions and other purification steps within the fume hood.

6. Waste Disposal:

Dispose of all waste materials, including empty containers and contaminated PPE, in

appropriately labeled hazardous waste containers according to institutional guidelines.

Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.

Spill Response:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, typically by keeping the fume hood running.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

First-Aid Measures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Methyl-
cyclobutylamine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1316286?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/n-methyl-cyclobutylamine-dic272863.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclobutyl_amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclobutyl_amine
https://www.benchchem.com/product/b1316286#safety-and-handling-of-1-methyl-cyclobutylamine
https://www.benchchem.com/product/b1316286#safety-and-handling-of-1-methyl-cyclobutylamine
https://www.benchchem.com/product/b1316286#safety-and-handling-of-1-methyl-cyclobutylamine
https://www.benchchem.com/product/b1316286#safety-and-handling-of-1-methyl-cyclobutylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1316286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

